Cas no 136421-63-1 (1-Benzyl-3-phenoxypiperidine)

• Product Name: 1-Benzyl-3-phenoxypiperidine
• CAS No: 136421-63-1
• Molecular Formula: C₁₈H₂₁NO
• Molecular Weight: 267.3654
• CID: 827387

1-Benzyl-3-phenoxypiperidine Properties

Names and Identifiers

• 1-Benzyl-3-phenoxypiperidine
• 6473AA
• Piperidine, 3-phenoxy-1-(phenylmethyl)-
• AX8162670

• InChIKey： NKJBWZQGCAPMGQ-UHFFFAOYSA-N
• Inchi： 1S/C18H21NO/c1-3-8-16(9-4-1)14-19-13-7-12-18(15-19)20-17-10-5-2-6-11-17/h1-6,8-11,18H,7,12-15H2
• SMILES： O(C1C([H])=C([H])C([H])=C([H])C=1[H])C1([H])C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Heavy Atom Count: 20
• Complexity: 269
• XLogP3: 4
• Topological Polar Surface Area: 12.5

Experimental Properties

• Boiling Point: 378.1±35.0 ºC (760 Torr),
• Flash Point: 111.4±28.3 ºC,
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• Density: 1.089±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines